Cas no 1057670-95-7 (3-(2-chloro-3,6-difluorophenyl)propanal)

• Product Name: 3-(2-chloro-3,6-difluorophenyl)propanal
• CAS No: 1057670-95-7
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• MDL: MFCD09028578
• CID: 5295304
• PubChem ID: 53403913
• Update Time: 2026-03-10

3-(2-chloro-3,6-difluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,6-difluorobenzenepropanal
• 3-(2-chloro-3,6-difluorophenyl)propanal
• 2-bromo-4-(tert-butyldimethylsilyloxy)cyclohexanone
• Benzenepropanal, 2-chloro-3,6-difluoro-

• MDL： MFCD09028578
• Inchi： 1S/C9H7ClF2O/c10-9-6(2-1-5-13)7(11)3-4-8(9)12/h3-5H,1-2H2
• InChI Key： NPAYYCZRGRROFC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CCC=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Additional information on 3-(2-chloro-3,6-difluorophenyl)propanal

Recent Advances in the Study of 3-(2-chloro-3,6-difluorophenyl)propanal (CAS: 1057670-95-7)

3-(2-chloro-3,6-difluorophenyl)propanal (CAS: 1057670-95-7) is a fluorinated aromatic aldehyde that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its utility in the design of novel small-molecule inhibitors and its role in modulating specific biochemical pathways.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic routes and optimization strategies for 3-(2-chloro-3,6-difluorophenyl)propanal, highlighting its importance in the preparation of potent gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that this compound could be efficiently synthesized via a palladium-catalyzed cross-coupling reaction, yielding high purity and scalability for industrial applications. The study also emphasized the compound's stability under various physiological conditions, making it a promising candidate for further pharmacological evaluation.

Another significant development involves the use of 3-(2-chloro-3,6-difluorophenyl)propanal in the development of anti-inflammatory agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited strong inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. The researchers utilized molecular docking simulations to elucidate the binding interactions between the compound and the COX-2 active site, providing insights into its mechanism of action and potential for structure-activity relationship (SAR) optimization.

In addition to its therapeutic potential, 3-(2-chloro-3,6-difluorophenyl)propanal has also been explored in the context of chemical biology tools. A recent preprint on ChemRxiv (2024) described its incorporation into fluorescent probes for real-time monitoring of enzymatic activity in live cells. The probe demonstrated high selectivity and sensitivity, enabling researchers to track the dynamics of target enzymes with minimal background interference. This advancement opens new avenues for studying enzyme kinetics and drug-target interactions in complex biological systems.

Despite these promising findings, challenges remain in the widespread adoption of 3-(2-chloro-3,6-difluorophenyl)propanal. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated efficacy in early-stage research underscore its potential as a valuable tool in both drug discovery and chemical biology. Future directions may include the development of more efficient synthetic methodologies and the exploration of its applications in targeted drug delivery systems.